Cas no 15742-38-8 (Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-)
Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Chemical and Physical Properties
Names and Identifiers
-
- Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-
- 529281_ALDRICH
- AG-E-06413
- AGN-PC-00PLQ1
- Chloropentaammineiridium(III) chloride, Ir min
- Chloropentaammineiridiumdichloride (6CI,7CI)
- CTK8F8609
- Iridium(2+), pentaamminechloro-, dichloride (8CI)
- Iridium(2+), pentaamminechloro-, dichloride, (OC-6-22)- (9CI)
- Pentaamminechloroiridium(2+) dichloride
- Pentaamminechloroiridium(III) chloride
- MFCD00798542
- Pentaamminechloroiridium(III) chloride, 99.95% trace metals basis
- Chloropentaammineiridium(III) chloride, Ir 49.6% min
- Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)-
- azane;trichloroiridium
- 15742-38-8
- iridium trichloride pentaamine
- azane,trichloroiridium
-
- MDL: MFCD00798542
- Inchi: 1S/3ClH.Ir.5H3N/h3*1H;;5*1H3/q;;;+3;;;;;/p-3
- InChI Key: DYGMZANLQHDDSH-UHFFFAOYSA-K
- SMILES: [Ir](Cl)(Cl)Cl.N.N.N.N.N
Computed Properties
- Exact Mass: 383.00223g/mol
- Monoisotopic Mass: 383.00223g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 8
- Covalently-Bonded Unit Count: 6
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 5Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Yellowish brown powder
- Melting Point: >300 °C (lit.)
- Solubility: Not determined
Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-ZS649-50mg |
Chloropentaammineiridium(III) chloride |
15742-38-8 | 99.9% (metals basis), Ir 49.6% min | 50mg |
¥441.0 | 2022-02-28 | |
| City Chemical | I151-1GM |
Iridium Pentamino Chloride |
15742-38-8 | 1gm |
$240.24 | 2023-09-19 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 529281-1G |
Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- |
15742-38-8 | 1g |
¥2056.54 | 2023-12-05 | ||
| abcr | AB209584-5 g |
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; . |
15742-38-8 | 99.9% | 5 g |
€1,724.00 | 2023-07-20 | |
| abcr | AB209584- |
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; . |
15742-38-8 | 99.9% | €95.60 | 2022-06-11 | ||
| abcr | AB209584-250 mg |
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; . |
15742-38-8 | 99.9% | 250 mg |
€109.00 | 2023-07-20 | |
| abcr | AB209584-1 g |
Chloropentaammineiridium(III) chloride, 99.9% (metals basis), Ir 49.6%; . |
15742-38-8 | 99.9% | 1 g |
€375.00 | 2023-07-20 | |
| eNovation Chemicals LLC | Y1258406-250mg |
Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)- |
15742-38-8 | 99.9% Metals basis (Ir : 48.3%) | 250mg |
$335 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1258406-1g |
Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)- |
15742-38-8 | 99.9% Metals basis (Ir : 48.3%) | 1g |
$595 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1258406-5g |
Iridium(2+), pentaamminechloro-, chloride (1:2), (OC-6-22)- |
15742-38-8 | 99.9% Metals basis (Ir : 48.3%) | 5g |
$2320 | 2024-06-07 |
Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-
Recent Advances in the Study of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8)
In recent years, the compound Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This iridium-based complex, known for its unique coordination chemistry and potential biomedical applications, has been the subject of numerous studies aimed at exploring its properties and utility in drug development, catalysis, and diagnostic imaging.
One of the most notable advancements in this area is the elucidation of the compound's mechanism of action in biological systems. Recent research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with DNA and proteins, suggesting potential applications in targeted cancer therapy. The study demonstrated that the iridium complex exhibits selective cytotoxicity towards cancer cells, with minimal effects on healthy tissues, a finding that could pave the way for novel chemotherapeutic agents.
Another key development involves the use of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- in catalytic applications. A 2024 study in ACS Catalysis reported that this compound serves as an efficient catalyst for the oxidation of organic substrates under mild conditions. The researchers attributed this catalytic activity to the unique electronic structure of the iridium center, which facilitates electron transfer processes. This discovery has implications for green chemistry and sustainable industrial processes.
In the realm of diagnostic imaging, recent work has explored the compound's potential as a contrast agent for magnetic resonance imaging (MRI). A study in Chemical Communications (2023) demonstrated that the paramagnetic properties of the iridium complex enhance MRI contrast, offering improved resolution for soft tissue imaging. This application could significantly advance non-invasive diagnostic techniques.
Despite these promising findings, challenges remain in the practical application of Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-. Issues such as stability in physiological conditions, bioavailability, and potential toxicity require further investigation. Ongoing research is focused on modifying the ligand environment of the iridium center to optimize its performance for specific applications.
In conclusion, the latest research on Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)- (CAS: 15742-38-8) underscores its versatility and potential across multiple domains of chemical biology and medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new therapeutic and diagnostic tools.
15742-38-8 (Iridium(2+),pentaamminechloro-, chloride (1:2), (OC-6-22)-) Related Products
- 16940-92-4(Ammonium hexachloroiridate(IV))
- 25456-36-4(Iridium,triamminetrichloro-)
- 15752-05-3(Iridate(3-),hexachloro-, ammonium (1:3), (OC-6-11)-)
- 10025-83-9(Iridium(III) chloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)